Cas no 71130-56-8 (N-methyl-2-[(methylamino)methyl]-4-nitroaniline)

N-methyl-2-[(methylamino)methyl]-4-nitroaniline structure
71130-56-8 structure
Product Name:N-methyl-2-[(methylamino)methyl]-4-nitroaniline
CAS No:71130-56-8
MF:C9H13N3O2
MW:195.218421697617
CID:1748123
PubChem ID:117022
Update Time:2025-04-21

N-methyl-2-[(methylamino)methyl]-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2-[(methylamino)methyl]-4-nitroaniline
    • benzenemethanamine, N-methyl-2-(methylamino)-5-nitro-
    • N-Methyl-2-(methylamino)-5-nitrobenzenemethanamine
    • N-methyl-2-(methylaminomethyl)-4-nitroaniline
    • DTXSID2072253
    • 71130-56-8
    • NRCUPURCPYSONN-UHFFFAOYSA-N
    • DTXCID8046909
    • Inchi: 1S/C9H13N3O2/c1-10-6-7-5-8(12(13)14)3-4-9(7)11-2/h3-5,10-11H,6H2,1-2H3
    • InChI Key: NRCUPURCPYSONN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=C(C=1)CNC)NC)=O

Computed Properties

  • Exact Mass: 195.10089
  • Monoisotopic Mass: 195.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • PSA: 67.2
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